Cas no 2172635-56-0 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid
• CAS No: 2172635-56-0
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6508459
• PubChem ID: 165812079
• Update Time: 2025-08-05

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid
• 2172635-56-0
• EN300-1498253
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]phenoxy}acetic acid

• Inchi： 1S/C27H24N2O6/c30-25(29-23-12-5-6-13-24(23)34-17-26(31)32)14-7-15-28-27(33)35-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-14,22H,15-17H2,(H,28,33)(H,29,30)(H,31,32)/b14-7+
• InChI Key： NPASWWNRFMRXLS-VGOFMYFVSA-N
• SMILES： O(C(NC/C=C/C(NC1C=CC=CC=1OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid

Comprehensive Overview of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid (CAS No. 2172635-56-0)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid (CAS No. 2172635-56-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation chemistry. This compound features a unique but-2-enamido linker and a phenoxyacetic acid moiety, making it valuable for designing peptide-based therapeutics and drug delivery systems. Researchers are increasingly exploring its applications in targeted cancer therapies and immunomodulation, aligning with the growing demand for precision medicine solutions.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique critical for developing peptide drugs and biomaterials. With the rising interest in personalized medicine, the demand for high-purity Fmoc-amino acid derivatives like CAS 2172635-56-0 has surged. Its vinylogous amide structure offers enhanced conformational flexibility, which is particularly useful for creating cyclic peptides with improved bioavailability—a key focus area in modern pharmaceutical R&D.

From a synthetic chemistry perspective, this compound enables site-specific modifications of peptides through its carboxylic acid functionality. The phenoxyacetic acid segment allows for esterification or amide coupling reactions, facilitating the creation of peptide-drug conjugates. Recent studies highlight its potential in antibody-drug conjugates (ADCs), a hot topic in oncology research due to their ability to deliver cytotoxic payloads selectively to cancer cells.

The structure-activity relationship (SAR) of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid makes it particularly interesting for computational drug design. Molecular docking studies suggest that its extended conjugation system could enhance interactions with biological targets, addressing the pharmaceutical industry's need for high-affinity binders. This aligns with current trends in AI-driven drug discovery, where researchers use machine learning to predict compound efficacy.

In material science, this compound contributes to developing smart biomaterials with stimuli-responsive properties. Its photolabile Fmoc group allows for light-controlled peptide assembly, a technique gaining traction in 3D bioprinting and tissue engineering. These applications respond to the increasing focus on regenerative medicine and organ-on-a-chip technologies—areas frequently searched in academic databases.

The analytical characterization of CAS 2172635-56-0 typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. These quality control measures are essential given the compound's use in GMP-compliant peptide production. The pharmaceutical industry's shift toward continuous manufacturing has increased demand for well-characterized building blocks like this Fmoc derivative.

From a market perspective, the global peptide synthesis reagents market—where this compound plays a role—is projected to grow significantly, driven by diabetes and obesity therapeutics. Its storage stability and solubility profile (typically in DMF or DMSO) make it practical for industrial-scale applications. Suppliers often highlight these features when addressing common purchaser queries about handling protocols and shelf life.

Environmental considerations in green chemistry have led to optimized synthetic routes for 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid that minimize hazardous waste. This responds to the sustainability concerns increasingly raised in pharmaceutical manufacturing forums. The compound's atom economy and potential for catalytic recycling are active research areas in process chemistry.

For researchers investigating cell-penetrating peptides, this Fmoc derivative offers a versatile scaffold for introducing hydrophobic domains that enhance membrane permeability. This application addresses the persistent challenge of peptide delivery across biological barriers—a frequently searched topic in drug delivery publications. The compound's structure-property relationships are particularly valuable for designing blood-brain barrier shuttle peptides.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenoxy}acetic acid (CAS 2172635-56-0) represents a multifunctional tool in modern chemical biology and pharmaceutical sciences. Its unique structural features enable diverse applications from targeted drug delivery to biomaterial engineering, positioning it as a valuable compound in the expanding peptide therapeutics market. Ongoing research continues to uncover new possibilities for this Fmoc-protected building block, particularly in emerging fields like therapeutic peptides and nanomedicine.